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Compound of Interest

Compound Name: 2,4,5-Trimethylthiazole

Cat. No.: B1212947 Get Quote

Essential Safety and Handling Guide for 2,4,5-
Trimethylthiazole
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 2,4,5-Trimethylthiazole (CAS No. 13623-11-5). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling 2,4,5-Trimethylthiazole, a comprehensive approach to safety involves a

combination of engineering controls and personal protective equipment to minimize exposure.

Engineering Controls:

Work in a well-ventilated area.[1][2]

Use a chemical fume hood for all procedures that may generate aerosols or vapors.[2]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[1][2]
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Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Face Shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2] Consult with the

glove manufacturer for specific

breakthrough times.

Body Protection Laboratory Coat
Wear a lab coat to prevent skin

contact.

Chemical-Resistant Apron
Recommended for procedures

with a high risk of splashing.

Respiratory Protection NIOSH-Approved Respirator

Required if ventilation is

inadequate or for emergency

situations. A dust mask type

N95 (US) may be appropriate

in some situations.[3]

Health Hazard Information
2,4,5-Trimethylthiazole is a flammable liquid and vapor that can cause skin, eye, and

respiratory irritation.[1][4] It may also be harmful if swallowed.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1904606&productDescription=245-TRIMETHYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1904606&productDescription=245-TRIMETHYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1904606&productDescription=245-TRIMETHYLTHIAZOLE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/219185
https://www.benchchem.com/product/b1212947?utm_src=pdf-body
https://www.lookchem.com/msds/25782/13623-11-5_2,4,5-Trimethylthiazole.html
https://prod.adv-bio.com/sds-us/4025sdsUS.pdf
https://www.synerzine.com/docs/sds/NT635%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Symptoms

Inhalation

Causes respiratory tract irritation.[1] High

concentrations may lead to central nervous

system depression.[1]

Skin Contact Causes skin irritation.[1][4]

Eye Contact
Causes serious eye irritation and potential

damage.[1][4][5]

Ingestion
May cause gastrointestinal irritation with

nausea, vomiting, and diarrhea.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2,4,5-Trimethylthiazole.

Property Value

CAS Number 13623-11-5[1][2][4]

Molecular Formula C₆H₉NS[3][6]

Molecular Weight 127.21 g/mol [3][6]

Appearance Colorless to yellow or amber liquid[1][7][8]

Boiling Point 166-167 °C @ 717 mmHg[3]

Flash Point 56 °C (132.8 °F) - closed cup[3]

Density 1.013 g/mL at 25 °C[3]

Refractive Index n20/D 1.509[3]

Standard Operating Procedure for Handling 2,4,5-
Trimethylthiazole
This protocol outlines the essential steps for safely handling 2,4,5-Trimethylthiazole in a

laboratory setting.
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1. Pre-Handling Preparations:

Ensure the work area is clean and uncluttered.
Verify that the chemical fume hood is functioning correctly.
Confirm the location and operational status of the nearest eyewash station and safety
shower.
Assemble all necessary materials and equipment before starting the procedure.
Don the appropriate personal protective equipment as detailed in Section 1.

2. Handling the Chemical:

Ground and bond containers when transferring the liquid to prevent static discharge.[2]
Use only non-sparking tools.[2]
Avoid contact with eyes, skin, and clothing.[1][2]
Avoid inhalation of vapor or mist.[1][2]
Keep the container tightly closed when not in use.[1][2]
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4] No smoking
in the handling area.[2][4]

3. Post-Handling Procedures:

Wash hands thoroughly after handling.[1][2]
Clean the work area and any contaminated equipment.
Properly store or dispose of the chemical and any contaminated materials.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2,4,5-
Trimethylthiazole.

First Aid Measures:
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Exposure Action

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1] Do not use mouth-to-mouth

resuscitation.[1]

Skin Contact

Immediately remove all contaminated clothing.

[2][4] Rinse the affected skin with plenty of water

for at least 15 minutes.[1][2] Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Seek

immediate medical attention.[1]

Spill Response:

Evacuate the area and remove all ignition sources.[1][2]

Ventilate the area.

Wear appropriate personal protective equipment, including respiratory protection.

Absorb the spill with an inert material such as sand, diatomite, or universal binders.[1][4]

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for disposal.[1][2]

Clean the spill area thoroughly.

Storage and Disposal
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Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed.[1][2]

Store away from heat, sparks, open flames, and other ignition sources.[1][2]

It is recommended to store in a dark place at a temperature below 20°C.[7]

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Contaminated materials should be treated as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant.[2][8][9]

Visual Workflow Guides
The following diagrams illustrate key safety and operational workflows for handling 2,4,5-
Trimethylthiazole.
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Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of 2,4,5-Trimethylthiazole.
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Emergency Response Decision Tree

Chemical Spill Personal Exposure

Emergency Event

Evacuate & Ventilate Remove from Source

Don PPE
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Collect Waste
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Click to download full resolution via product page

Caption: Decision-making process for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

